Cas no 2094727-18-9 (N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide)

• Product Name: N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide
• CAS No: 2094727-18-9
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 6160791
• PubChem ID: 122157720
• Update Time: 2025-11-01

N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033154404
• N-[(2-chlorophenyl)-cyanomethyl]cyclopentanecarboxamide
• Z1192961977
• 2094727-18-9
• N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide
• EN300-6533187

• Inchi： 1S/C14H15ClN2O/c15-12-8-4-3-7-11(12)13(9-16)17-14(18)10-5-1-2-6-10/h3-4,7-8,10,13H,1-2,5-6H2,(H,17,18)
• InChI Key： WQSWKABKXQQJIO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C#N)NC(C1CCCC1)=O

Computed Properties

• Exact Mass: 262.0872908g/mol
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.9Ų

Additional information on N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide

Comprehensive Overview of N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide (CAS No. 2094727-18-9)

N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide (CAS No. 2094727-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentanecarboxamide backbone with a 2-chlorophenyl and cyano functional group, offering versatile reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Its molecular formula and synthetic pathways are frequently searched topics in academic databases, reflecting growing interest in its applications.

In recent years, the demand for high-purity intermediates like N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide has surged, driven by advancements in precision medicine and green chemistry. The compound’s chlorophenyl moiety is particularly noteworthy, as it often enhances binding affinity in bioactive molecules. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing its purity and stability, topics frequently queried by quality control professionals. Additionally, its solubility and thermal stability are key parameters for formulation scientists optimizing delivery systems.

The cyano group in CAS No. 2094727-18-9 introduces electrophilic reactivity, making it valuable for click chemistry and bioconjugation applications. This aligns with the rising trend of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors in drug development. Patent literature reveals its use in kinase inhibitor scaffolds, a hot topic in oncology research. Environmental scientists also investigate its biodegradation profile, addressing concerns about persistent organic pollutants (POPs).

From a commercial perspective, suppliers of N-[(2-chlorophenyl)(cyano)methyl]cyclopentanecarboxamide emphasize GMP compliance and scalable synthesis to meet regulatory standards. The compound’s structure-activity relationship (SAR) is a recurring theme in medicinal chemistry forums, with researchers debating optimal substitutions for efficacy. Its role in crop protection formulations is another emerging area, tying into global discussions on sustainable agriculture.

In summary, CAS No. 2094727-18-9 represents a multifaceted tool for modern chemistry, bridging gaps between academic inquiry and industrial innovation. Its relevance to drug design, material science, and environmental safety ensures continued exploration across disciplines. As synthetic methodologies evolve, so too will the applications of this intriguing molecule.